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Introduction

BCI-137 is a cell-permeable, competitive inhibitor of Argonaute 2 (AGO?2), a critical component
of the RNA-induced silencing complex (RISC).[1] By binding to the MID domain of AGO2, BCI-
137 prevents the loading of microRNAs (miRNAS), thereby inhibiting miRNA-mediated gene
silencing.[1] This unique mechanism of action makes BCI-137 a valuable tool for studying the
roles of miRNASs in various biological processes, including cell proliferation, apoptosis, and
differentiation. These application notes provide detailed protocols for key cell-based assays
utilizing BCI-137 to investigate its effects on cellular functions.

Mechanism of Action of BCI-137

BCI-137 acts as a competitive inhibitor of the Argonaute 2 (AGOZ2) protein, a central
component of the RNA-induced silencing complex (RISC). The primary function of AGO2 is to
bind small non-coding RNAs, such as microRNAs (miRNASs), and guide the RISC to
complementary messenger RNA (MRNA) targets, leading to translational repression or mRNA
degradation. BCI-137 specifically interacts with the MID domain of AGO2, the domain
responsible for anchoring the 5'-phosphate of the miRNA. By occupying this binding site, BCI-
137 effectively blocks the loading of mature miRNAs into the RISC, thereby inhibiting the entire
downstream process of miRNA-guided gene silencing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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